Cas no 67272-93-9 (Benzamide, N-butyl-4-cyano-N-ethyl-)
67272-93-9 structure
Product Name:Benzamide, N-butyl-4-cyano-N-ethyl-
CAS No:67272-93-9
MF:C14H18N2O
MW:230.305523395538
CID:1714469
Update Time:2024-11-27
Benzamide, N-butyl-4-cyano-N-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-butyl-4-cyano-N-ethyl-
-
- Inchi: 1S/C14H18N2O/c1-3-5-10-16(4-2)14(17)13-8-6-12(11-15)7-9-13/h6-9H,3-5,10H2,1-2H3
- InChI Key: FBYDYCZPEKUNJR-UHFFFAOYSA-N
- SMILES: C(N(CCCC)CC)(=O)C1=CC=C(C#N)C=C1
Computed Properties
- Exact Mass: 230.14204
Experimental Properties
- Density: 1.05±0.1 g/cm3(Predicted)
- Boiling Point: 397.5±25.0 °C(Predicted)
- PSA: 44.1
- pka: -1.95±0.70(Predicted)
Benzamide, N-butyl-4-cyano-N-ethyl- Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
67272-93-9 (Benzamide, N-butyl-4-cyano-N-ethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent